Cas no 1797258-87-7 (2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide)

• Product Name: 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide
• CAS No: 1797258-87-7
• MF: C₁₉H₂₀BrNO₂S
• MW: 406.336603164673
• CID: 5404749
• Update Time: 2025-07-20

2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[[tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]benzamide
• 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide

• Inchi： 1S/C19H20BrNO2S/c20-17-9-5-4-8-16(17)18(22)21-14-19(10-12-23-13-11-19)24-15-6-2-1-3-7-15/h1-9H,10-14H2,(H,21,22)
• InChI Key： TTZHKFDLYOIGHA-UHFFFAOYSA-N
• SMILES： C(NCC1(SC2=CC=CC=C2)CCOCC1)(=O)C1=CC=CC=C1Br

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.3±45.0 °C(Predicted)
• pka: 13.85±0.46(Predicted)

Additional information on 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide

Comprehensive Overview of 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide (CAS No. 1797258-87-7)

2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide (CAS No. 1797258-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their bioactive properties. The presence of a bromo substituent and a phenylsulfanyl moiety in its molecular framework makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for highly functionalized benzamides has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide due to their potential as enzyme inhibitors or receptor modulators. The compound's CAS No. 1797258-87-7 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry and pharmacology. Its structural complexity also aligns with the current trend of designing multitarget-directed ligands for treating complex diseases.

The synthesis of 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide involves sophisticated organic transformations, including amide coupling reactions and oxane ring formation. These methods are often optimized for high yield and purity, which are critical for industrial-scale production. The compound's phenylsulfanyl group is a notable feature, as sulfur-containing compounds are increasingly valued for their bioavailability and metabolic stability in drug design. This aligns with the pharmaceutical industry's focus on improved pharmacokinetics.

From an environmental perspective, the development of sustainable synthesis routes for compounds like 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide is a hot topic. Green chemistry principles, such as catalyst recycling and solvent reduction, are being applied to minimize waste and energy consumption. These advancements resonate with the global push toward eco-friendly manufacturing, a subject frequently queried in search engines by professionals and students alike.

In addition to its pharmaceutical potential, 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide may find applications in material science. Its aromatic and heterocyclic components could contribute to the development of advanced polymers or organic semiconductors. This interdisciplinary appeal makes it a compound of interest for researchers exploring new functional materials, a trending area in scientific literature.

Quality control and analytical characterization of CAS No. 1797258-87-7 are essential for ensuring its suitability in various applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently searched by laboratory technicians and chemists seeking best practices for compound analysis.

In summary, 2-bromo-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}benzamide (CAS No. 1797258-87-7) represents a compelling case study in modern chemistry. Its multifaceted applications, from drug development to material innovation, highlight its importance in both academic and industrial settings. As research progresses, this compound is likely to remain a focal point for scientists addressing some of today's most pressing challenges in healthcare and sustainable technology.